7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine

• Molecular Formula: C23H15ClN4
• Molecular Weight: 382.8 g/mol
• IUPAC Name: 7-chloro-2,3,4-triphenylpyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C23H15ClN4/c24-23-21-19(20(25-26-23)16-10-4-1-5-11-16)22(17-12-6-2-7-13-17)28(27-21)18-14-8-3-9-15-18/h1-15H
• InChI Key: YMPIXJONFKOCRH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C3C(=NN=C(C3=NN2C4=CC=CC=C4)Cl)C5=CC=CC=C5

Description

7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine, also known as CTPP, is a heterocyclic compound with potential applications in scientific research. This compound is a derivative of pyrazolo[3,4-d]pyridazine, which is known for its biological activities such as anticancer, anti-inflammatory, and antiviral activities. CTPP has been synthesized by several methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine is not fully understood. However, it has been proposed that 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine inhibits the activity of several enzymes involved in cancer cell growth and inflammation, such as COX-2 and MMP-9. 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has been shown to inhibit the replication of the hepatitis C virus by inhibiting the activity of the NS5B polymerase.
Biochemical and Physiological Effects
7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has been found to exhibit promising biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and antiviral activities, 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has been shown to possess antioxidant activity by scavenging free radicals. It has also been found to exhibit neuroprotective activity by inhibiting the production of reactive oxygen species and reducing inflammation in the brain. Furthermore, 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has been shown to possess cardioprotective activity by reducing oxidative stress and inflammation in the heart.

Advantages and Limitations for Lab Experiments

7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit promising biological activities. However, there are also some limitations to using 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine in lab experiments. One limitation is its low solubility in water, which can make it difficult to administer in vivo. Another limitation is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for research on 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine. One direction is to investigate its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to optimize its synthesis method to improve yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine and to identify its molecular targets. Finally, the development of more efficient and effective formulations of 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine for in vivo administration is also an important future direction.

Synthesis Methods

7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine can be synthesized by several methods, including the reaction of 2,3,4-triphenylpyrazole with chloroacetyl chloride in the presence of triethylamine, followed by reaction with hydrazine hydrate. Another method involves the reaction of 2,3,4-triphenylpyrazole with chloroacetic acid in the presence of sodium hydride, followed by reaction with hydrazine hydrate. The yield of 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine obtained by these methods is around 50-60%.

Scientific Research Applications

7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has potential applications in scientific research, especially in the field of medicinal chemistry. This compound has been found to exhibit promising biological activities such as anticancer, anti-inflammatory, and antiviral activities. 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, 7-chloro-2,3,4-triphenyl-2H-pyrazolo[3,4-d]pyridazine has been shown to possess antiviral activity against the hepatitis C virus.